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Compound of Interest

Compound Name: CL264

Cat. No.: B8104017

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling of CL264, a
potent Toll-like receptor 7 (TLR7) agonist. Adherence to these protocols is mandatory to ensure
the safety of all laboratory personnel and to maintain a secure research environment. CL264 is
a bioactive adenine analog, recognized as a combustible solid and highly hazardous to aquatic
life. The information presented here is intended for researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

When handling CL264, the following personal protective equipment is required to minimize
exposure and ensure personal safety.

Protection Type Required Equipment

Safety glasses with side-shields or chemical

Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection _
lab coat, and appropriate footwear.

A NIOSH-approved respirator is necessary
Respiratory Protection when handling the powder form or if there is a

risk of aerosolization.
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Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of CL264 and
preventing accidental exposure or contamination.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.

e Recommended storage temperature is between 2°C and 8°C.

Disposal Plan

CL264 and any contaminated materials must be disposed of as hazardous waste.
e Waste Collection: Collect waste in a designated, labeled, and sealed container.

o Disposal Route: Dispose of waste through a licensed hazardous waste disposal company.
Do not dispose of down the drain or in regular trash.

o Regulatory Compliance: All disposal activities must comply with local, state, and federal
regulations for hazardous chemical waste.

Experimental Workflow for Handling CL264
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The following diagram outlines the standard operational procedure for safely handling CL264
from receipt to disposal.

Receiving and Unpacking

on appropriate PPE
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Experimental Use
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BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b8104017#personal-protective-equipment-for-
handling-cl264]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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